Cas no 161291-04-9 (1-Bromo-3-(hexyloxy)benzene)

1-Bromo-3-(hexyloxy)benzene is an organic compound featuring a bromine-substituted benzene ring with a hexyloxy side chain. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for Suzuki-Miyaura cross-coupling reactions and other palladium-catalyzed transformations. The hexyloxy group enhances solubility in nonpolar solvents, facilitating its use in various reaction conditions. Its well-defined reactivity and stability under standard conditions make it suitable for applications in pharmaceuticals, agrochemicals, and material science. The compound’s purity and consistent performance are critical for reproducible synthesis, ensuring reliable results in complex organic frameworks. Proper handling and storage are recommended to maintain its integrity.

1-Bromo-3-(hexyloxy)benzene structure

Product Name:1-Bromo-3-(hexyloxy)benzene

CAS No:161291-04-9

MF:C₁₂H₁₇BrO

MW:257.166783094406

MDL:MFCD09037830

CID:109731

PubChem ID:27255760

Update Time:2025-05-28

1-Bromo-3-(hexyloxy)benzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-3-(hexyloxy)benzene
- 1-BROMO-3-HEXYLOXYBENZENE
- Benzene,1-bromo-3-(hexyloxy)-
- Benzene, 1-bromo-3-(hexyloxy)-
- 161291-04-9
- SCHEMBL2623452
- AKOS008119221
- Z362820104
- AS-31874
- A883124
- 1-bromo-3-hexoxybenzene
- CS-0217629
- EN300-80236
- DTXSID00650569
- DB-097894
- LGA29104
- MDL： MFCD09037830
- Inchi： 1S/C12H17BrO/c1-2-3-4-5-9-14-12-8-6-7-11(13)10-12/h6-8,10H,2-5,9H2,1H3
- InChI Key： JVYXVTVHYHKYSY-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)OCCCCCC

Computed Properties

Exact Mass: 256.04631
Monoisotopic Mass: 256.04628g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 6
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 292.3±13.0 °C at 760 mmHg
Flash Point: 124.1±5.8 °C
PSA: 9.23
Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Bromo-3-(hexyloxy)benzene Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Bromo-3-(hexyloxy)benzene Pricemore >>

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